![molecular formula C20H21ClN2O2 B4398741 1-[4-(allyloxy)benzoyl]-4-(3-chlorophenyl)piperazine](/img/structure/B4398741.png)
1-[4-(allyloxy)benzoyl]-4-(3-chlorophenyl)piperazine
Overview
Description
1-[4-(allyloxy)benzoyl]-4-(3-chlorophenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is also known as ACP-104 and is a potential antipsychotic drug candidate. This compound has been extensively studied for its therapeutic potential in treating psychiatric disorders such as schizophrenia and bipolar disorder.
Mechanism of Action
The mechanism of action of 1-[4-(allyloxy)benzoyl]-4-(3-chlorophenyl)piperazine involves its interaction with the serotonin 5-HT2A receptor. The compound acts as a partial agonist of this receptor, which is involved in regulating neurotransmitter release and neuronal activity in the brain. By modulating the activity of this receptor, the compound is believed to exert its antipsychotic and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in regulating mood, cognition, and behavior. The compound has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
1-[4-(allyloxy)benzoyl]-4-(3-chlorophenyl)piperazine has several advantages for use in lab experiments. It exhibits high affinity and selectivity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various neurological disorders. The compound is also relatively easy to synthesize and has been extensively characterized in terms of its pharmacological properties. However, one limitation of using this compound in lab experiments is that it may exhibit off-target effects on other receptors and neurotransmitter systems, which could complicate interpretation of the results.
Future Directions
There are several future directions for research on 1-[4-(allyloxy)benzoyl]-4-(3-chlorophenyl)piperazine. One direction is to further investigate its therapeutic potential in treating psychiatric and neurological disorders. Another direction is to explore its mechanism of action in more detail, including its interactions with other receptors and neurotransmitter systems. Additionally, there is potential for developing new derivatives of this compound with improved pharmacological properties and reduced side effects.
Scientific Research Applications
1-[4-(allyloxy)benzoyl]-4-(3-chlorophenyl)piperazine has been extensively studied for its therapeutic potential in treating psychiatric disorders such as schizophrenia and bipolar disorder. It has been shown to exhibit high affinity and selectivity for the serotonin 5-HT2A receptor, which is a key target for antipsychotic drugs. The compound has also been investigated for its potential in treating other neurological disorders such as Parkinson's disease and Alzheimer's disease.
properties
IUPAC Name |
[4-(3-chlorophenyl)piperazin-1-yl]-(4-prop-2-enoxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O2/c1-2-14-25-19-8-6-16(7-9-19)20(24)23-12-10-22(11-13-23)18-5-3-4-17(21)15-18/h2-9,15H,1,10-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXOAHHIEFPZPCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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